Cas no 77815-16-8 (3,6-Dimethyl-6-nitrocyclohexa-2,4-dien-1-one)

• Product Name: 3,6-Dimethyl-6-nitrocyclohexa-2,4-dien-1-one
• CAS No: 77815-16-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 2801902
• PubChem ID: 12633881
• Update Time: 2025-04-21

3,6-Dimethyl-6-nitrocyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• DTXCID50455925
• 3,6-Dimethyl-6-nitrocyclohexa-2,4-dien-1-one
• 77815-16-8
• DTXSID90505115

• Inchi： 1S/C8H9NO3/c1-6-3-4-8(2,9(11)12)7(10)5-6/h3-5H,1-2H3
• InChI Key： IFVNETJJNIFKPG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=CC1(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.058243149Da
• Monoisotopic Mass: 167.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.9Ų